Cas no 7307-53-1 (Hexadecane, 1-methoxy-)

• Product Name: Hexadecane, 1-methoxy-
• CAS No: 7307-53-1
• MF: C₁₇H₃₆O
• MW: 256.4671459198
• CID: 543056
• PubChem ID: 542228
• Update Time: 2025-04-19

Hexadecane, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Hexadecane, 1-methoxy-
• 1-methoxyhexadecane
• hexadecyl methyl ether
• 1-Methoxyhexadecane #
• SCHEMBL200477
• SCHEMBL10590379
• 7307-53-1
• Methyl hexadecyl ether
• YOTHBMSACCHRLC-UHFFFAOYSA-N
• DTXSID80337366
• Q63396330

• Inchi： 1S/C17H36O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-2/h3-17H2,1-2H3
• InChI Key： YOTHBMSACCHRLC-UHFFFAOYSA-N
• SMILES： O(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 256.27678
• Monoisotopic Mass: 256.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23